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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B1170705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of benzenepropanol, also known as 3-

phenyl-1-propanol or hydrocinnamyl alcohol. It covers its fundamental chemical identity,

physical and chemical properties, detailed synthesis protocols, and its applications, particularly

as a versatile building block in the pharmaceutical industry.

Core Chemical Identity
Benzenepropanol is an organic compound consisting of a benzene ring attached to a three-

carbon aliphatic chain with a terminal alcohol functional group.[1] It is a colorless, slightly

viscous liquid recognized for its pleasant floral and balsamic odor, reminiscent of hyacinths.[2]

[3] This compound occurs naturally in both free and esterified forms in various resins, balsams,

fruits, and cinnamon.[3][4]

Molecular Structure:

Chemical Name: 3-Phenyl-1-propanol

Synonyms: Benzenepropanol, Hydrocinnamyl alcohol, 3-Phenylpropyl alcohol[4][5]

CAS Number: 122-97-4

Molecular Formula: C₉H₁₂O
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Molecular Weight: 136.19 g/mol [2]

SMILES: OCCCc1ccccc1

InChI Key: VAJVDSVGBWFCLW-UHFFFAOYSA-N

Physicochemical and Spectroscopic Data
The following tables summarize the key quantitative properties of benzenepropanol, compiled

from various sources.

Table 1: Physical Properties

Property Value Reference

Physical Form
Colorless, slightly viscous

liquid
[2][3]

Melting Point < -18 °C [2]

Boiling Point 235-236 °C (at 760 mmHg) [2][5]

119-121 °C (at 12 mmHg) [2]

Density 1.001 g/mL (at 20 °C) [2]

Refractive Index n20/D 1.526 [2]

Vapor Pressure 0.0234 mmHg (at 25 °C) [3]

Water Solubility 5,680 mg/L (at 25 °C) [4]

log Kow 1.88 [4]

Table 2: Chemical and Safety Properties
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Property Value Reference

Purity (typical) ≥ 98% [5]

Flash Point 229 °F (110 °C) [3]

Storage Store below +30°C [3]

Primary Hazards Skin and eye irritation

Experimental Protocols: Synthesis of
Benzenepropanol
Benzenepropanol is a valuable intermediate in organic synthesis, including the development

of active pharmaceutical ingredients (APIs).[3][5][6] It has been used as a starting reagent for

the enantioselective synthesis of dapoxetine. Below are detailed protocols for its chemical

synthesis.

Protocol 1: Reduction of 4-Phenyl-m-dioxane
This procedure outlines the synthesis of 3-phenyl-1-propanol via the reduction of 4-phenyl-m-

dioxane using sodium and 1-butanol in a toluene solvent.[1][7]

Materials and Equipment:

5-liter round-bottomed flask

Two reflux condensers with large bores

High-torque mechanical stirrer (e.g., Hershberg stirrer)

Heating mantle

4-Phenyl-m-dioxane (2 moles, 328 g)

Sodium (7.3 g. atoms, 168 g)

Dry Toluene (800 g, 925 ml)
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1-Butanol (freshly dried and distilled, 4.2 moles, 311 g)

Concentrated Sulfuric Acid

5% Dilute Sulfuric Acid

Distillation apparatus (e.g., 35-cm heated Vigreux column or Claisen flask)

Procedure:

Reaction Setup: In the 5-L flask equipped with condensers and a stirrer, place 925 ml of dry

toluene and 168 g of sodium.

Initiation: Heat the toluene to boiling to melt the sodium, then start the mechanical stirrer.

Addition of Reactants: Remove the external heat source. Add a solution of 328 g of 4-phenyl-

m-dioxane in 311 g of 1-butanol through the top of one condenser. The addition should be

rapid enough to maintain reflux approximately halfway up the condensers, typically taking

30-60 minutes. Additional toluene (100-400 ml) may be required to facilitate stirring.[1]

Work-up - Quenching and Neutralization: Cool the reaction mixture to room temperature.

Slowly and with stirring, add a solution of 100 ml of concentrated sulfuric acid in 800 ml of

water.

Extraction and Washing: Separate and discard the aqueous layer. Add 500 ml of fresh water

to the organic layer. Add 5% dilute sulfuric acid with shaking until the aqueous layer is

neutral to litmus paper.

Solvent Removal: Separate and discard the aqueous layer. Remove the toluene and 1-

butanol from the organic layer by distillation.

Purification: Fractionally distill the remaining liquid under reduced pressure. Collect the

fraction boiling at 95–97°C / 0.4 mmHg or 113–115°C / 3 mmHg. This yields 224–227 g (82-

83%) of pure 3-phenyl-1-propanol.[1][7]

Protocol 2: Catalytic Hydrogenation of Cinnamaldehyde
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This method is a common industrial approach for producing benzenepropanol. It involves the

hydrogenation of cinnamaldehyde over a metal catalyst.[2][8]

Materials and Equipment:

High-pressure reactor (autoclave)

Cinnamaldehyde

Hydrogen gas source

Catalyst (e.g., Nickel, Copper-Chromium-Barium)[2][8]

Solvent (optional, e.g., ethanol)

Filtration apparatus

Distillation apparatus

Procedure:

Reaction Setup: Charge the autoclave with cinnamaldehyde and the chosen catalyst (e.g.,

chromium-copper-barium).[2]

Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor with

hydrogen to the desired pressure (e.g., 10-100 bar) and heat to the reaction temperature

(e.g., 50-200°C).[8] For instance, one process runs at 20 MPa and 200°C for 5-9 hours.[2]

Reaction Monitoring: Monitor the reaction progress by measuring hydrogen uptake or by

analytical methods (e.g., GC) until cinnamaldehyde is consumed.

Work-up: Cool the reactor and carefully vent the excess hydrogen.

Catalyst Removal: Filter the reaction mixture to remove the solid catalyst.

Purification: If a solvent was used, remove it by distillation. Purify the resulting crude 3-

phenyl-1-propanol by vacuum distillation to obtain the final product.[2][8]
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Experimental and Logical Workflows
The synthesis and purification of benzenepropanol can be represented as a logical workflow.

The following diagram illustrates the key steps detailed in Protocol 1.

Reactants & Setup
Core Reaction Work-up & Purification Final Product

4-Phenyl-m-dioxane
Sodium

1-Butanol
Toluene

Reduction Reaction
(Reflux)

Add & Heat Quench with H₂SO₄/H₂OCool Neutralize with
dilute H₂SO₄

Wash Solvent Removal
(Distillation)

Vacuum
Distillation

Fractionate Pure
3-Phenyl-1-propanol

Click to download full resolution via product page

Caption: Chemical synthesis workflow for 3-phenyl-1-propanol.

Applications in Research and Drug Development
Benzenepropanol's utility extends beyond its use as a fragrance and flavoring agent.[5] Its

functional alcohol group and aromatic ring make it a versatile starting material and intermediate

in the synthesis of more complex molecules.[5]

Pharmaceutical Intermediate: It is a key building block for various pharmaceutical

compounds.[3][5] Notably, it serves as a precursor in the synthesis of drugs such as the

selective serotonin reuptake inhibitor (SSRI) dapoxetine and central skeletal muscle

relaxants.[6]

Organic Synthesis: Its structure allows for straightforward modification, enabling chemists to

create derivatives that can be used to enhance the efficacy of active pharmaceutical

ingredients.[5]

Cosmetic and Personal Care: Due to its emollient properties and pleasant scent, it is also

used in skincare and cosmetic formulations.[5]

Safety and Handling
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Benzenepropanol is considered a mild skin and eye irritant.[1] Appropriate personal protective

equipment (PPE), including safety goggles and gloves, should be used when handling the

compound. Work should be conducted in a well-ventilated area. For detailed safety information,

consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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